Cas no 500360-86-1 (9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one)
500360-86-1 structure
Product Name:9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one
CAS No:500360-86-1
MF:C16H22N2O
MW:258.358684062958
MDL:MFCD13180661
CID:832198
PubChem ID:272012
Update Time:2025-04-19
9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3,9-Diazaspiro[5.5]undecan-2-one, 9-(phenylmethyl)-
- 9-Benzyl-3,9-diazaspiro[5.5]undecan-2-on
- 9-BENZYL-3,9-DIAZASPIRO[5.5]UNDECAN-2-ONE
- 9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one
- F14431
- NSC116048
- MLS002706635
- CS-0000426
- KS-7200
- 3-Benzyl-3,9-diazaspiro[5.5]undecan-10-one
- NSC-116048
- SCHEMBL13818191
- DTXSID601232995
- CHEMBL1895255
- AKOS025149799
- 500360-86-1
- SMR001574036
- MFCD13180661
-
- MDL: MFCD13180661
- Inchi: 1S/C16H22N2O/c19-15-12-16(6-9-17-15)7-10-18(11-8-16)13-14-4-2-1-3-5-14/h1-5H,6-13H2,(H,17,19)
- InChI Key: NDDZYCRYGWSPSJ-UHFFFAOYSA-N
- SMILES: O=C1CC2(CCN1)CCN(CC1C=CC=CC=1)CC2
Computed Properties
- Exact Mass: 258.17300
- Monoisotopic Mass: 258.173213330g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 32.3Ų
Experimental Properties
- PSA: 32.34000
- LogP: 2.44550
9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM214689-1g |
9-Benzyl-3,9-diazaspiro[5.5]undecan-2-one |
500360-86-1 | 95% | 1g |
$654 | 2021-08-04 | |
| TRC | B537738-50mg |
9-Benzyl-3,9-diazaspiro[5.5]undecan-2-one |
500360-86-1 | 50mg |
$ 155.00 | 2023-04-18 | ||
| TRC | B537738-250mg |
9-Benzyl-3,9-diazaspiro[5.5]undecan-2-one |
500360-86-1 | 250mg |
$ 689.00 | 2023-04-18 | ||
| TRC | B537738-500mg |
9-Benzyl-3,9-diazaspiro[5.5]undecan-2-one |
500360-86-1 | 500mg |
$ 800.00 | 2023-09-08 | ||
| Chemenu | CM214689-1g |
9-Benzyl-3,9-diazaspiro[5.5]undecan-2-one |
500360-86-1 | 95% | 1g |
$*** | 2023-03-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B878803-1g |
9-Benzyl-3,9-diazaspiro[5.5]undecan-2-one |
500360-86-1 | 95% | 1g |
¥12,511.00 | 2022-09-29 | |
| Fluorochem | 075892-1g |
9-Benzyl-3,9-diazaspiro[5.5]undecan-2-one |
500360-86-1 | 95% | 1g |
£525.00 | 2022-03-01 | |
| eNovation Chemicals LLC | D765446-100mg |
3,9-Diazaspiro[5.5]undecan-2-one, 9-(phenylmethyl)- |
500360-86-1 | 95% | 100mg |
$545 | 2023-09-04 | |
| eNovation Chemicals LLC | D765446-250mg |
3,9-Diazaspiro[5.5]undecan-2-one, 9-(phenylmethyl)- |
500360-86-1 | 95% | 250mg |
$890 | 2023-09-04 | |
| eNovation Chemicals LLC | D765446-1g |
3,9-Diazaspiro[5.5]undecan-2-one, 9-(phenylmethyl)- |
500360-86-1 | 95% | 1g |
$1720 | 2023-09-04 |
9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
500360-86-1 (9-(phenylmethyl)-3,9-diazaspiro[5.5]undecan-2-one) Related Products
- 867006-12-0(2,9-Diazaspiro[5.5]undecane-8,10-dione, 2-(phenylmethyl)-)
- 189333-48-0(9-Benzyl-3,9-diazaspiro[5.5]undecane-2,4-dione)
- 1176981-07-9(9-benzyl-3,9-diazaspiro[5.5]undecane-2,4-dione (Hydrochloride))
- 42904-10-9
- 63515-89-9(1-benzyl-4-ethyl-4-methylpiperidine-2,6-dione)
- 860035-37-6(Pentanamide, 5-amino-N-[2-[1-(phenylmethyl)-4-piperidinyl]ethyl]-)
- 885523-61-5(N-Benzyl-4-methylpiperidine-4-carboxamide hydrochloride)
- 154495-69-9(8-Benzyl-2,8-diazaspiro[4.5]decan-3-one)
- 106754-11-4(1-benzyl-4,4-dimethylpiperidine-2,6-dione)
- 1123242-53-4(8-benzyl-2,8-diazaspiro[4.5]decan-1-one)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk